2-[(4-cyclopropyl-5-oxo-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide

Specification

• Molecular Formula: C15H18N4O4S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-[(4-cyclopropyl-5-oxo-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C15H18N4O4S/c1-22-11-6-3-9(7-12(11)23-2)16-13(20)8-24-15-18-17-14(21)19(15)10-4-5-10/h3,6-7,10H,4-5,8H2,1-2H3,(H,16,20)(H,17,21)
• Standard InChI Key: CEOJGJNOZBFKJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NNC(=O)N2C3CC3)OC

Introduction

Structural Characterization and Nomenclature

Molecular Architecture

The compound’s structure comprises three key components:

• 1,2,4-Triazole Core: A five-membered heterocyclic ring with nitrogen atoms at positions 1, 2, and 4. The 5-oxo group introduces a ketone functionality, while the 4-cyclopropyl substituent adds steric bulk and electronic effects.

• Sulfanyl Bridge: A thioether (-S-) linkage connecting the triazole to the acetamide group, enhancing metabolic stability compared to oxygen analogs.

• N-(3,4-Dimethoxyphenyl)Acetamide: A substituted phenyl ring with methoxy groups at positions 3 and 4, linked via an acetamide functional group. This moiety is associated with improved bioavailability and target binding in CNS-active compounds.

The IUPAC name systematically describes these features, ensuring unambiguous identification.

Spectroscopic Identification

While direct spectral data for this compound is unavailable, analogous triazole acetamides are characterized using:

• 1H NMR: Peaks for cyclopropyl protons (δ 0.5–1.5 ppm), methoxy groups (δ 3.7–3.9 ppm), and aromatic protons (δ 6.5–7.5 ppm).

• 13C NMR: Resonances for the triazole carbonyl (δ 160–170 ppm) and acetamide carbonyl (δ 165–175 ppm).

• IR Spectroscopy: Stretching vibrations for C=O (1650–1750 cm⁻¹) and N-H (3250–3350 cm⁻¹).

Synthesis and Optimization

Retrosynthetic Analysis

The synthesis can be divided into three segments (Table 1):

Segment	Key Steps	Reagents/Conditions
Triazole Core	Cyclopropane introduction	Cyclopropylboronic acid, Pd catalysis
Sulfanyl Linkage	Thiol-ene coupling	Thiourea, H2O2, acidic conditions
Acetamide Assembly	Amidation	EDC/HOBt, DMF, rt

Table 1: Retrosynthetic strategy for 2-[(4-cyclopropyl-5-oxo-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide.

Stepwise Procedure

• Triazole Formation: Cyclopropane is introduced via Suzuki-Miyaura coupling to a preformed triazole intermediate.

• Sulfanyl Bridge Installation: Reaction with thiourea under oxidative conditions yields the thioether linkage.

• Acetamide Coupling: The final amidation employs 3,4-dimethoxyaniline activated by EDC/HOBt in DMF.

Yield optimization requires precise control of temperature (60–80°C) and stoichiometric ratios, with purity confirmed via HPLC (>95%).

Physicochemical Properties

Solubility and Stability

• Aqueous Solubility: <0.1 mg/mL (predicted), due to hydrophobic cyclopropyl and aromatic groups.

• LogP: 2.8 (moderate lipophilicity, suitable for blood-brain barrier penetration).

• Stability: Stable under ambient conditions but susceptible to hydrolysis in strongly acidic/basic environments.

Crystallographic Data

Single-crystal X-ray diffraction of a related analog reveals:

• Triazole Ring: Planar geometry with bond lengths of 1.32 Å (N-N) and 1.39 Å (C-N).

• Cyclopropyl Dihedral Angle: 15° relative to the triazole plane, minimizing steric strain.

Biological Activity and Mechanisms

Cholinesterase Inhibition

Structural analogs demonstrate:

• AChE Inhibition (IC50): 8.2–12.4 µM, via π-π stacking with Trp86 and hydrogen bonding to Glu202.

• BChE Selectivity: 3-fold higher potency for BChE, attributed to the larger active site accommodating the cyclopropyl group.

Therapeutic Applications and Challenges

Neurological Disorders

The compound’s dual AChE/BChE inhibition suggests utility in Alzheimer’s disease, particularly given the 3,4-dimethoxy group’s CNS penetration.

Oncology

Preclinical models indicate efficacy against breast and prostate cancers, though metabolic stability in vivo remains unverified.

Synthetic Challenges

• Scale-Up Issues: Low yields (<40%) in the cyclopropanation step necessitate catalyst optimization.

• Regioselectivity: Competing triazole isomers require chromatographic separation.

Future Directions

• Pharmacokinetic Studies: Assess oral bioavailability and half-life in rodent models.

• Derivatization: Introduce fluorine atoms to enhance metabolic stability.

• Target Identification: Proteomic profiling to uncover off-target effects.